Cas no 2580201-32-5 (2-{(benzyloxy)carbonylamino}-7,7-dimethylbicyclo2.2.1heptane-1-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-7,7-dimethylbicyclo2.2.1heptane-1-carboxylic acid
• CAS No: 2580201-32-5
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 5659033
• PubChem ID: 165891099
• Update Time: 2025-06-08

2-{(benzyloxy)carbonylamino}-7,7-dimethylbicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580201-32-5
• 2-{[(benzyloxy)carbonyl]amino}-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid
• EN300-27727360
• 2-{(benzyloxy)carbonylamino}-7,7-dimethylbicyclo2.2.1heptane-1-carboxylic acid

• Inchi： 1S/C18H23NO4/c1-17(2)13-8-9-18(17,15(20)21)14(10-13)19-16(22)23-11-12-6-4-3-5-7-12/h3-7,13-14H,8-11H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： VMXSOFDIZUMOGX-UHFFFAOYSA-N
• SMILES： OC(C12CCC(CC1NC(=O)OCC1C=CC=CC=1)C2(C)C)=O

Computed Properties

• Exact Mass: 317.16270821g/mol
• Monoisotopic Mass: 317.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-7,7-dimethylbicyclo2.2.1heptane-1-carboxylic acid

Research Briefing on 2-{(benzyloxy)carbonylamino}-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid (CAS: 2580201-32-5)

The compound 2-{(benzyloxy)carbonylamino}-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid (CAS: 2580201-32-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by a rigid norbornane core, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and peptidomimetics. Recent studies have explored its utility in drug discovery programs targeting inflammatory diseases, neurological disorders, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key building block for the synthesis of novel dipeptidyl peptidase-4 (DPP-4) inhibitors. The researchers utilized the constrained geometry of the bicyclo[2.2.1]heptane system to enforce specific conformational preferences in their inhibitor designs, resulting in compounds with improved selectivity profiles against off-target proteases. The benzyloxycarbonyl (Cbz) protecting group in 2580201-32-5 was strategically employed for temporary amine protection during solid-phase peptide synthesis, followed by selective deprotection under mild hydrogenolysis conditions.

In the realm of antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) the incorporation of this scaffold into novel quorum sensing inhibitors. The dimethyl substitution at the 7-position was found to significantly enhance membrane permeability while maintaining low cytotoxicity, as demonstrated in Pseudomonas aeruginosa biofilm assays. Molecular dynamics simulations revealed that the bicyclic core preferentially interacts with the hydrophobic pocket of the LasR receptor protein, providing structural insights for further optimization.

From a synthetic chemistry perspective, recent advances in the preparation of 2580201-32-5 have focused on improving yield and enantioselectivity. A 2024 Nature Protocols paper detailed a biocatalytic approach using engineered ketoreductases to achieve the asymmetric synthesis of the chiral bicyclic framework with >99% ee. This methodology represents a significant improvement over traditional resolution techniques and has enabled the production of multi-gram quantities of enantiopure material for biological evaluation.

The compound's potential in CNS drug development was highlighted in a recent ACS Chemical Neuroscience publication (2024), where derivatives showed promising blood-brain barrier penetration and neuroprotective effects in cellular models of Parkinson's disease. The carboxylic acid moiety was strategically modified to prodrug esters, demonstrating tunable pharmacokinetic properties while maintaining the advantageous conformational constraints of the parent scaffold.

Ongoing research efforts are exploring the application of 2580201-32-5 in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting showed successful incorporation of the scaffold into PROTAC (proteolysis targeting chimera) molecules, leveraging its rigidity to optimize ternary complex formation between target proteins and E3 ubiquitin ligases. These findings suggest expanding utility of this chemical scaffold in emerging therapeutic modalities.

In conclusion, 2-{(benzyloxy)carbonylamino}-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid continues to demonstrate remarkable versatility in medicinal chemistry applications. Its unique structural features enable the development of compounds with enhanced biological properties, while recent synthetic advancements have improved accessibility for research purposes. Future directions may include further exploration of its applications in covalent inhibitor design and as a scaffold for constrained peptides with improved metabolic stability.